Cas no 13154-41-1 (Heptanoic acid, 7-nitro-, methyl ester)

• Product Name: Heptanoic acid, 7-nitro-, methyl ester
• CAS No: 13154-41-1
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 1228702
• Update Time: 2024-08-03

Heptanoic acid, 7-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-nitro-, methyl ester

• Inchi： 1S/C8H15NO4/c1-13-8(10)6-4-2-3-5-7-9(11)12/h2-7H2,1H3
• InChI Key： NLLBIVQYXFWQCJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCCCC[N+]([O-])=O

Computed Properties

• Exact Mass: 189.10015

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 258.6±23.0 °C(Predicted)
• PSA: 69.44
• pka: 8.63±0.29(Predicted)